Cas no 941997-08-6 (N-methyl-2-8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide)

• Product Name: N-methyl-2-8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• CAS No: 941997-08-6
• MF: C₁₅H₁₇N₅O₃
• MW: 315.327182531357
• CID: 5981641
• PubChem ID: 16898503
• Update Time: 2025-10-29

N-methyl-2-8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• Imidazo[2,1-c][1,2,4]triazine-2(6H)-acetamide, 3,4,7,8-tetrahydro-N-methyl-8-(4-methylphenyl)-3,4-dioxo-
• N-methyl-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• AKOS024640731
• 941997-08-6
• F2334-0554
• 2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methylacetamide

• Inchi： 1S/C15H17N5O3/c1-10-3-5-11(6-4-10)18-7-8-19-13(22)14(23)20(17-15(18)19)9-12(21)16-2/h3-6H,7-9H2,1-2H3,(H,16,21)
• InChI Key： POFHZLPVWJTKHV-UHFFFAOYSA-N
• SMILES： N1(CC(NC)=O)C(=O)C(=O)N2CCN(C3=CC=C(C)C=C3)C2=N1

Computed Properties

• Exact Mass: 315.13313942g/mol
• Monoisotopic Mass: 315.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 14.54±0.46(Predicted)

Additional information on N-methyl-2-8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide

N-Methyl-2-(8-(4-Methylphenyl)-3,4-Dioxo-2H,3H,4H,6H,7H,8H-Imidazo[2,1-C][1,2,4]triazin-2-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 941997-08-6, named N-Methyl-2-(8-(4-Methylphenyl)-3,4-Dioxo-2H,3H,4H,6H,7H,8H-Imidazo[2,1-C][1,2,4]triazin-2-Yl)Acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its complex structure and potential applications in therapeutic development. Recent studies have highlighted its unique properties and mechanisms of action.

N-Methyl-2-(8-(4-Methylphenyl)-3,4-Dioxo... is characterized by its imidazo[1,2-a]pyridine core fused with a triazine ring system. The presence of the N-methyl group and the dioxo functional groups contributes to its stability and bioavailability. Researchers have found that this compound exhibits potent activity against various cellular targets associated with chronic diseases such as cancer and neurodegenerative disorders.

One of the most recent breakthroughs involving this compound is its role in targeted drug delivery systems. Scientists have successfully modified the imidazo[1,2-c][1,2,4]triazine framework to enhance its ability to penetrate cellular membranes while maintaining its therapeutic efficacy. This advancement has opened new avenues for treating conditions where drug delivery efficiency is critical.

The synthesis of N-Methyl-2-(8-(4-Methylphenyl)-3... involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. The incorporation of the methylphenyl group at position 8 enhances the molecule's lipophilicity without compromising its solubility in aqueous environments. This balance is crucial for ensuring optimal pharmacokinetic profiles in vivo.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. Using advanced molecular docking techniques and machine learning algorithms, researchers have identified key residues in target proteins that are critical for binding affinity. These findings have facilitated the design of more potent analogs with improved selectivity.

In terms of biological activity,N-Methyl-2-(8-(4-Methylphenyl)-3... has demonstrated remarkable inhibitory effects on kinases involved in cell proliferation and survival pathways. Preclinical studies using animal models have shown significant tumor growth inhibition without major adverse effects on healthy tissues. These results underscore its potential as a lead compound for anti-cancer drug development.

Moreover,N-Methyl... has been explored for its anti-inflammatory properties. Experimental data suggest that it modulates key inflammatory pathways by inhibiting cytokine production and reducing oxidative stress markers. This dual mechanism makes it a promising candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

The structural flexibility of this compound allows for further modifications to tailor its properties for specific therapeutic applications. For instance,molecular engineering techniques are being employed to enhance its stability under physiological conditions while maintaining its bioactivity.

In conclusion,N-Methyl... represents a significant advancement in medicinal chemistry due to its unique structure and versatile biological activities. With ongoing research focusing on optimizing its pharmacokinetic profiles and expanding its therapeutic applications,this compound holds great promise for addressing unmet medical needs in various disease areas.